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Pterocarpol in Pterocarpus Species

Pterocarpus Key Findings on Extraction & Analysis .
) Plant Part Citation

Species Pterocarpol Methods
Pterocarpus Heartwood Isolated from dichloromethane  Extraction: DCM. [1]
macrocarpus (DCM) extract; showed insect  Isolation: Guided by

antifeedant activity against bioassay (insect

Spodoptera litura and antifeedant activity).

Reticulitermes speratus. Identification: Not

specified in abstract.

Pterocarpus Heartwood Identified as a constituent; Extraction: Aqueous. [2] [3]
marsupium detailed quantitative data not Isolation &

provided in the available
abstract.

Identification: Structure
established using
spectroscopic data.

Experimental Protocol for Isolation and Identification

The following workflow generalizes the experimental process for isolating and identifying pterocarpol from

Pterocarpus species, based on methodologies in the search results.
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Experimental workflow for pterocarpol isolation

¢ Plant Material Preparation: The heartwood of the tree is collected, dried, and ground into a fine
powder to increase the surface area for efficient extraction [1] [2].

e Solvent Extraction: The powdered plant material undergoes extraction, typically using an organic
solvent. Research indicates the use of dichloromethane (DCM) for initial extraction, which effectively
dissolves medium-polarity compounds like sesquiterpenes [1].

e Extract Concentration: The solvent is removed under reduced pressure using a rotary evaporator to
obtain a crude extract [1].

e Chromatographic Fractionation: The crude extract is fractionated using techniques like column
chromatography (e.g., silica gel) with a gradient of solvents (e.g., n-hexane to ethyl acetate) to
separate constituents based on polarity [1] [4].

¢ Bioassay-Guided Isolation: For identifying bioactive compounds like insect antifeedants, fractions
are tested for activity. The isolation process is guided by these bioassays, leading researchers to the
active pterocarpol-containing fractions [1].

e Structural Elucidation: The final step involves determining the chemical structure of the purified
compound. This is achieved using spectroscopic methods, primarily Nuclear Magnetic
Resonance (NMR) spectroscopy, which provides detailed information about the carbon and
hydrogen framework of the molecule [2] [1].

Research Context and Biological Activity

e Chemical Class and Role: Pterocarpol is a sesquiterpene alcohol. In Pterocarpus macrocarpus,
pterocarpol and related pterocarpans are considered major constituents that act as chemical
defense factors against insects, explaining the tree's natural resistance to termites [1].

e Research Focus: Much of the pharmacological research on Pterocarpus species focuses on
flavonoids and other polyphenols for conditions like diabetes [5] [3]. Pterocarpol is primarily noted for
its ecological role in plant defense.

The available data on pterocarpeol is primarily qualitative. For quantitative analysis, you would need to
consult the full-text research articles for detailed experimental data such as yields and specific NMR spectral

assignments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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